Cas no 197508-56-8 ((2E)-2-[(beta-D-glucopyranosyloxy)methyl]but-2-enenitrile)

• Product Name: (2E)-2-[(beta-D-glucopyranosyloxy)methyl]but-2-enenitrile
• CAS No: 197508-56-8
• MF: C₁₁H₁₇NO₆
• MW: 259.25578379631
• CID: 1389306
• PubChem ID: 6442230
• Update Time: 2024-03-01

(2E)-2-[(beta-D-glucopyranosyloxy)methyl]but-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[(beta-D-glucopyranosyloxy)methyl]but-2-enenitrile
• (E)-2-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]but-2-enenitrile
• 2-Butenenitrile, 2-[(β-D-glucopyranosyloxy)methyl]-, (2E)-
• 197508-56-8
• Rhodiocyanoside D
• SCHEMBL6142797
• 2-Butenenitrile, 2-((beta-D-glucopyranosyloxy)- methyl)-, (2E)-

• Inchi： 1S/C11H17NO6/c1-2-6(3-12)5-17-11-10(16)9(15)8(14)7(4-13)18-11/h2,7-11,13-16H,4-5H2,1H3/b6-2+/t7-,8-,9+,10-,11-/m1/s1
• InChI Key： UMDGSPMIRLGQIM-ZCIPGPJXSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC/C(/C#N)=C/C

Computed Properties

• Exact Mass: 259.10558726g/mol
• Monoisotopic Mass: 259.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides